1-(Benzyloxy)-2-fluoro-4-nitrobenzene
Cat. No. B1291564
M. Wt: 247.22 g/mol
InChI Key: KFEYJMWVGVVRBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492560B2
Procedure details
A mixture of 2-fluoro-4-nitrophenol (15gr, 95.5 mmol) and benzyl bromide (18 g, 105 mmol) in acetone (125 ml) containing potassium carbonate (26.5 gr, 190 mmol) was refluxed for 2 hours. The volatiles were removed and the residue was partitioned between 2N hydrochloric acid and ethyl acetate. The organic layer was separated, washed with water, brine, dried (MgSO4) and the volatiles were removed under vacuum. The solid was triturated with petroleum ether to give 2-fluoro-4-nitro-benzyloxybenzene (23g, 97%).
Yield
97%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[OH:11].[CH2:12](Br)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[O:11][CH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])O
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Name
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|
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Quantity
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18 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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26.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The volatiles were removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was partitioned between 2N hydrochloric acid and ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the volatiles were removed under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solid was triturated with petroleum ether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
